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Compound of Interest

Compound Name: BODIPY-X-Alkyne

Cat. No.: B1147857 Get Quote

In-Depth Technical Guide: BODIPY-X-Alkyne
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical specifications for BODIPY-X-Alkyne, a fluorescent probe

widely utilized in bioorthogonal chemistry. Its unique properties make it an invaluable tool for

labeling and imaging biomolecules in complex biological systems.

Core Molecular Data
BODIPY-X-Alkyne is a derivative of the BODIPY (boron-dipyrromethene) fluorophore, modified

to include a terminal alkyne group. This alkyne moiety allows for its covalent attachment to

azide-containing molecules through a copper-catalyzed click reaction. The compound is

recognized by its CAS Number 1173281-82-7.[1][2][3][4]

The fundamental molecular properties of BODIPY-X-Alkyne are summarized in the table

below.

Property Value

Molecular Formula C₂₆H₂₉BF₂N₂O[1][2][3][5]

Molecular Weight 434.33 g/mol [1][2][3][4]
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BODIPY-X-Alkyne's primary application lies in its ability to participate in "click chemistry"

reactions. The alkyne group serves as a handle for conjugation to molecules that have been

tagged with an azide group. This functionality is leveraged by researchers for:

Fluorescence-based Imaging: The bright and stable fluorescence of the BODIPY core makes

it an excellent choice for cellular and bioimaging applications, enabling the real-time tracking

of biomolecules.[1]

Bioorthogonal Labeling: The alkyne-azide reaction is highly specific and can proceed in

biological environments without interfering with native processes, allowing for the precise

tagging of proteins, nucleic acids, or other cellular components.[3]

Chemical Sensing: The fluorescent properties of the BODIPY core can be modulated by its

environment, allowing for the design of sensors that detect specific ions, gases, or other

small molecules.[1]

Logical Workflow for Bioorthogonal Labeling
The following diagram illustrates the general workflow for using BODIPY-X-Alkyne in a typical

bioorthogonal labeling experiment. An azide-modified biomolecule is first introduced into a

system, followed by the introduction of BODIPY-X-Alkyne, which then selectively reacts with

the azide, rendering the biomolecule fluorescent.
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Experimental Workflow
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General workflow for bioorthogonal labeling.
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Disclaimer: As an AI model, I am unable to provide detailed experimental protocols.

Methodologies should be developed based on specific experimental goals and existing

literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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